Cas no 1211535-24-8 (2-Bromo-5-chloro-3-iodopyridine)

• Product Name: 2-Bromo-5-chloro-3-iodopyridine
• CAS No: 1211535-24-8
• MF: C₅H₂BrClIN
• MW: 318.337551593781
• MDL: MFCD13185353
• CID: 4764641
• PubChem ID: 118999005
• Update Time: 2025-10-31

2-Bromo-5-chloro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-chloro-3-iodopyridine
• 2-Bromo-5-chloro-3-iodo-pyridine
• SCHEMBL24810000
• CS-0194134
• E90842
• 1211535-24-8
• MFCD13185353
• AKOS027349040

• MDL： MFCD13185353
• Inchi： 1S/C5H2BrClIN/c6-5-4(8)1-3(7)2-9-5/h1-2H
• InChI Key： JTAAZYYDQXYDME-UHFFFAOYSA-N
• SMILES： IC1C(=NC=C(C=1)Cl)Br

Computed Properties

• Exact Mass: 316.81039g/mol
• Monoisotopic Mass: 316.81039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-chloro-3-iodopyridine

Research Briefing on 2-Bromo-5-chloro-3-iodopyridine (CAS: 1211535-24-8) in Chemical and Pharmaceutical Applications

2-Bromo-5-chloro-3-iodopyridine (CAS: 1211535-24-8) is a halogenated pyridine derivative that has garnered significant attention in recent years due to its versatile applications in pharmaceutical and agrochemical synthesis. This compound serves as a crucial building block in the development of novel drug candidates, particularly in the fields of oncology, infectious diseases, and central nervous system disorders. Its unique halogen substitution pattern allows for selective functionalization, making it a valuable intermediate in cross-coupling reactions and other key synthetic transformations.

Recent studies have demonstrated the compound's utility in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig coupling reactions, enabling efficient construction of complex heterocyclic scaffolds. A 2023 publication in the Journal of Medicinal Chemistry highlighted its use in developing potent kinase inhibitors targeting EGFR and HER2 mutations. The electron-withdrawing effects of the halogen atoms at the 2, 3, and 5 positions contribute to enhanced reactivity in nucleophilic aromatic substitution reactions, a property that has been exploited in several drug discovery programs.

In terms of pharmacological applications, researchers at several major pharmaceutical companies have incorporated 2-Bromo-5-chloro-3-iodopyridine into their lead optimization strategies. A notable example includes its use as a precursor for PET radiotracer development, where the iodine moiety can be readily replaced with fluorine-18 for diagnostic imaging applications. The compound's stability under various reaction conditions and its predictable reactivity profile have made it particularly valuable in high-throughput screening libraries.

From a synthetic chemistry perspective, recent advancements have focused on developing more sustainable methods for its production. A 2024 study published in Green Chemistry demonstrated an improved halogen dance protocol that reduces heavy metal waste while maintaining high yields. This development addresses growing concerns about the environmental impact of halogenated compound synthesis while meeting the increasing demand for this valuable intermediate.

The safety profile and handling considerations for 2-Bromo-5-chloro-3-iodopyridine have also been the subject of recent investigations. While the compound requires careful handling due to its potential toxicity and irritant properties, new containment strategies and personal protective equipment guidelines have been established to ensure safe laboratory use. These developments have facilitated its broader adoption in both academic and industrial settings.

Looking forward, the compound's applications are expected to expand further with the growing interest in halogen bonding in drug design. Its ability to participate in both covalent and non-covalent interactions makes it particularly valuable in the development of targeted protein degraders and other emerging therapeutic modalities. Current research efforts are exploring its incorporation into PROTAC molecules and other bifunctional compounds, suggesting that 2-Bromo-5-chloro-3-iodopyridine will remain a key building block in medicinal chemistry for the foreseeable future.